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Compound of Interest

2-Chloro-4-fluoro-5-methylbenzyl
Compound Name:

alcohol
CAS No.: 1536543-76-6
Cat. No.: B2724058

Get Quote

Executive Summary

This Application Note details the optimized synthesis protocols for 2-Chloro-4-fluoro-5-

methylbenzyl alcohol (CAS: 1536543-76-6). This compound is a critical polysubstituted
aromatic intermediate, often utilized as a "warhead" linker in medicinal chemistry or as a
building block for agrochemical actives (e.g., saflufenacil analogs).

The synthesis of this molecule presents specific challenges due to the dense functionalization
of the benzene ring. The presence of both chlorine and fluorine atoms necessitates
chemoselective reducing agents that will not trigger hydrodehalogenation. Furthermore, the
steric crowding from the ortho-chloro and meta-methyl groups can impede reaction kinetics.

This guide prioritizes the Borane-mediated reduction of the corresponding benzoic acid as the
"Gold Standard" route due to its superior chemoselectivity and scalability compared to Lithium
Aluminum Hydride (LiAIH4) or catalytic hydrogenation methods.

Key Compound Data
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Property Detail

IUPAC Name (2-Chloro-4-fluoro-5-methylphenyl)methanol
CAS Number 1536543-76-6

Molecular Formula CsHsCIFO

Molecular Weight 174.60 g/mol

Physical State White to off-white solid

Soluble in MeOH, DCM, EtOAc; Low solubility in

Solubility .
water

Retrosynthetic Analysis & Strategy

To ensure high purity and yield, we approach the synthesis via the reduction of the
commercially available or synthetically accessible 2-Chloro-4-fluoro-5-methylbenzoic acid
(CAS: 208165-96-2).

Strategic Logic
e Disconnection: The benzyl alcohol is disconnected to the carboxylic acid.

o Chemoselectivity: The primary risk is the reduction of the C-Cl or C-F bonds.

o Risk:[1] LiAlH4 (strong nucleophile) can occasionally cause hydrodechlorination on
electron-deficient rings.

o Solution:Borane-THF (BHs- THF) or Borane-Dimethyl Sulfide (BMS) coordinates to the
carbonyl oxygen, reducing the acid via an acyloxyborane intermediate. This mechanism is
highly selective for -COOH over aryl halides.

Visual Pathway (DOT Diagram)
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Target:
2-Chloro-4-fluoro-5-methylbenzyl alcohol

(CAS: 1536543-76-6)

Selective Reduction
(BH3-THF)

Precursor:

2-Chloro-4-fluoro-5-methylbenzoic acid
(CAS: 208165-96-2)

|

| Sandmeyer Reaction

{1. NaNO2/HC], 2. CuCN, 3. Hydrolysis)
|

Alternative Precursor:

2-Chloro-4-fluoro-5-methylaniline
(CAS: 124185-35-9)

Click to download full resolution via product page

Figure 1: Retrosynthetic strategy highlighting the primary acid reduction route and an
alternative aniline-based lineage.

Primary Protocol: Selective Reduction of Benzoic
Acid

Objective: Convert 2-Chloro-4-fluoro-5-methylbenzoic acid to the target alcohol without
dehalogenation. Scale: 10.0 g (Scaleable to 100 g)

Reagents & Materials

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b2724058/docs?utm_src=pdf-body-img#technical-synthesis-guide-2-chloro-4-fluoro-5-methylbenzyl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2724058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Reagent Equiv.[2][3] Amount (10g Scale) Role
2-Chloro-4-fluoro-5- ) )
o 1.0 10.0 g (53.0 mmol) Starting Material
methylbenzoic acid
Borane-THF Complex )
15-2.0 80 - 106 mL Reducing Agent
(2.0 M)
Tetrahydrofuran (THF)  Solvent 50 mL (Anhydrous) Solvent
Methanol Quench ~50 mL Quenching Agent
Solubilizing Boron
1M HCI Wash 50 mL

salts

Step-by-Step Methodology
Phase 1: Reaction Setup

o Apparatus Preparation: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a
magnetic stir bar, nitrogen inlet, and a pressure-equalizing addition funnel.

 Inert Atmosphere: Flush the system with Nitrogen (Nz) for 15 minutes.

e Solvation: Charge the flask with 2-Chloro-4-fluoro-5-methylbenzoic acid (10.0 g) and
anhydrous THF (50 mL). Stir until the solid is fully dissolved or creates a uniform suspension.

e Cooling: Place the reaction vessel in an ice/water bath to cool the internal temperature to
0°C.

Phase 2: Reduction[2]

o Reagent Addition: Transfer the Borane-THF solution (1.0 M, 80 mL) to the addition funnel via
a cannula or syringe (air-sensitive!).

o Controlled Addition: Dropwise add the Borane-THF to the reaction mixture over 30-45
minutes.

o Observation: Hydrogen gas evolution will occur. Ensure the internal temperature does not
exceed 10°C.
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o Reaction: Once addition is complete, remove the ice bath and allow the mixture to warm to
Room Temperature (20-25°C). Stir for 12-16 hours (overnight).

o Monitoring: Check reaction progress via TLC (30% EtOAc in Hexanes) or HPLC. The acid
spot should disappear.

Phase 3: Quenching & Workup

¢ Quench: Cool the mixture back to 0°C. Slowly add Methanol (30 mL) dropwise.
o Caution: Vigorous bubbling (Hz) will occur. Add slowly until bubbling ceases.

e Solvent Removal: Concentrate the mixture under reduced pressure (Rotary Evaporator) to
remove THF and Methyl Borate formed.

 Partition: Dissolve the resulting residue in Ethyl Acetate (100 mL) and wash with 1M HCI (50
mL) to break up any remaining boron complexes.

e Washing: Wash the organic layer with Saturated NaHCOs (50 mL) followed by Brine (50 mL).

» Drying: Dry the organic phase over anhydrous Na=SOa4, filter, and concentrate to dryness.

Phase 4: Purification[4]
o Crude Yield: Typically 90-95% as a white/off-white solid.

 Purification: If necessary, recrystallize from a mixture of Hexanes/Ethyl Acetate (5:1) or purify
via silica gel flash chromatography (Gradient: 0% -> 20% EtOAc in Hexanes).

Experimental Workflow Diagram
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Start: 10g Acid + 50mL THF
(0°C, N2 atm)

Add Borane-THF (1.5 eq)
Dropwise over 45 min

Warm to RT
Stir 16h (Overnight)

Cool to 0°C

Quench with MeOH (Caution: H2 gas)

Evaporate -> Redissolve EtOAc
Wash: 1M HCI -> NaHCO3 -> Brine

Dry (Na2S04) -> Concentrate

Recrystallize (Hex/EtOAc)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the Borane-mediated reduction.

Analytical Characterization

To validate the synthesis, the following analytical parameters should be met:
e 1H NMR (400 MHz, CDCIs):

o 87.45(d, J=7.5Hz, 1H, Ar-H)

o 87.15(d, J = 9.0 Hz, 1H, Ar-H)

o 84.70 (s, 2H, Ar-CH2-OH)
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o & 2.35(s, 3H, Ar-CHs)
o 01.90 (brs, 1H, -OH)
e HPLC Purity: >98.0% (UV @ 254 nm).

e Mass Spectrometry (ESI+): [M-OH]* peak at m/z ~157/159 (characteristic Cl isotope
pattern).

Alternative Route: Precursor Synthesis

If the benzoic acid is unavailable, it can be synthesized from 2-Chloro-4-fluoro-5-methylaniline
(CAS: 124185-35-9) via the Sandmeyer reaction, although this is a multi-step process.

o Diazotization: Aniline + NaNO2/HCI (0°C) — Diazonium Salt.
o Sandmeyer (Nitrile): Diazonium + CUCN/KCN - 2-Chloro-4-fluoro-5-methylbenzonitrile.
e Hydrolysis: Nitrile + H2SO4/H20 (Reflux) — 2-Chloro-4-fluoro-5-methylbenzoic acid.

Note: The direct oxidation of 2-chloro-4-fluoro-5-methyltoluene is possible but often yields
mixtures of aldehyde/acid and requires careful control to avoid over-chlorination if radical
conditions are used.

Safety & Handling

o Borane-THF: Highly flammable and moisture sensitive. Reacts violently with water to release
Hydrogen gas. Store at 2-8°C.

o Halogenated Aromatics: May be skin irritants or sensitizers. Handle in a fume hood.

o Waste Disposal: Quenched Borane mixtures contain boric acid/borates. Dispose of as
organic waste containing boron.

References

e Target Compound Data:2-Chloro-4-fluoro-5-methylbenzyl alcohol (CAS 1536543-76-6).
Available from Apollo Scientific and CymitQuimica.
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¢ Precursor Availability:2-Chloro-4-fluoro-5-methylbenzoic acid (CAS 208165-96-2).[5] Sigma-
Aldrich / PubChem.

e Methodology (Acid Reduction): Brown, H. C., & Heim, P. (1973). "Selective reductions. 18.
Diborane as a reducing agent for carboxylic acids.” The Journal of Organic Chemistry, 38(5),
912-916. (Standard protocol basis).

¢ Analogous Synthesis:Preparation of 2-chloro-4-fluoro-5-nitrobenzoic acid. Patent
W02022201155. (Demonstrates the stability of the 2-Cl-4-F substitution pattern under harsh
conditions).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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